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Compound of Interest

Compound Name: AB-MECA

Cat. No.: B10769401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AB-MECA (N⁶-(4-Aminobenzyl)-9-[5-(methylcarbonyl)-β-D-ribofuranosyl]adenine) is a potent

and selective agonist for the A₃ adenosine receptor (A₃AR), a G protein-coupled receptor

implicated in various physiological and pathological processes, including inflammation, cancer,

and cardiac ischemia. Accurate preparation of AB-MECA stock solutions is critical for obtaining

reliable and reproducible results in preclinical research and drug development. This document

provides detailed protocols for the preparation, storage, and handling of AB-MECA stock

solutions for both in vitro and in vivo applications.

Quantitative Data Summary
The following table summarizes the binding affinities of AB-MECA and its derivatives for

various adenosine receptor subtypes. This data is essential for understanding the compound's

selectivity and for designing experiments with appropriate concentrations.
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Compound
Receptor
Subtype

Cell Line
Binding
Affinity (Kᵢ/Kₐ)

Reference

AB-MECA Human A₃ CHO 430.5 nM (Kᵢ) [1]

[¹²⁵I]AB-MECA Rat A₃ CHO 1.48 nM (Kₐ) [2]

Rat A₃ RBL-2H3 3.61 nM (Kₐ) [2]

Rat A₁ COS-7 3.42 nM (Kₐ) [2]

Canine A₂ₐ COS-7 25.1 nM (Kₐ) [2]

Experimental Protocols
Protocol 1: Preparation of 10 mM AB-MECA Stock
Solution in DMSO for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of AB-MECA in dimethyl

sulfoxide (DMSO), a common solvent for in vitro cell-based assays.

Materials:

AB-MECA (solid powder, MW: 399.4 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional)

Procedure:
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Pre-weighing Preparation: Allow the vial of AB-MECA to equilibrate to room temperature for

15-20 minutes before opening to prevent condensation of moisture.

Weighing AB-MECA:

Tare a sterile 1.5 mL microcentrifuge tube on an analytical balance.

Carefully weigh 3.994 mg of AB-MECA powder into the tared tube.

Dissolution in DMSO:

Using a calibrated micropipette, add 1.0 mL of anhydrous DMSO to the microcentrifuge

tube containing the AB-MECA powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If dissolution is slow, brief sonication in an ultrasonic water bath can be applied to facilitate

the process.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (stable for up to 2 years) or at -20°C for

shorter-term storage (stable for up to 1 year).

Protocol 2: Preparation of AB-MECA Formulation for In
Vivo Administration
This protocol details the preparation of a solution of AB-MECA suitable for in vivo studies,

using a co-solvent system to enhance solubility in an aqueous vehicle.
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Materials:

AB-MECA (solid powder)

Dimethyl Sulfoxide (DMSO)

Polyethylene Glycol 300 (PEG300)

Tween® 80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Sterile conical tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

This procedure describes the preparation of a 1 mg/mL solution of AB-MECA in a vehicle of

10% DMSO, 40% PEG300, 5% Tween® 80, and 45% saline. The final concentration of AB-
MECA should be adjusted based on the required dosage for the animal model.

Prepare a Concentrated Stock Solution in DMSO:

Dissolve the required amount of AB-MECA in DMSO to create a concentrated stock

solution. For example, to prepare a final formulation of 1 mg/mL, you can prepare a 10

mg/mL stock in DMSO.

Sequential Addition of Solvents: The order of addition is critical to prevent precipitation.

In a sterile conical tube, add the required volume of the AB-MECA in DMSO stock solution

(10% of the final volume).

Add PEG300 (40% of the final volume) to the DMSO solution and vortex thoroughly.
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Add Tween® 80 (5% of the final volume) and vortex again until the solution is

homogenous.

Slowly add sterile saline (45% of the final volume) to the mixture while continuously

vortexing to ensure a clear and stable solution.

Final Inspection: Visually inspect the final formulation for any signs of precipitation or phase

separation. The solution should be clear.

Administration: The formulation should be prepared fresh on the day of use and administered

via the desired route (e.g., intravenous, intraperitoneal).
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Caption: A₃ Adenosine Receptor Signaling Pathway.

Experimental Workflow for a Cell-Based cAMP Assay
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Caption: Workflow for cAMP Accumulation Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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